An In-depth Technical Guide to 3-Fluoro-4-biphenylboronic Acid
An In-depth Technical Guide to 3-Fluoro-4-biphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Fluoro-4-biphenylboronic acid, with the CAS Number 178305-99-2 , is a synthetic organoboron compound that has emerged as a critical building block in modern medicinal chemistry and organic synthesis.[1][2] Its structure, featuring a biphenyl core with a strategically placed fluorine atom and a boronic acid functional group, makes it a highly valuable intermediate for creating complex molecules.[3] This guide provides a comprehensive overview of its properties, applications, and relevant experimental protocols for professionals in the field of drug discovery and chemical research.
The primary utility of 3-Fluoro-4-biphenylboronic acid lies in its role as a reagent in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, to form carbon-carbon bonds.[2][4] The incorporation of the fluorinated biphenyl moiety is particularly significant in drug design. The fluorine atom can enhance metabolic stability, modulate lipophilicity, and improve binding affinity to biological targets, properties that are highly desirable in the development of new therapeutic agents.[5][6][7]
Core Properties and Safety Information
The physical and chemical properties of 3-Fluoro-4-biphenylboronic acid are summarized below. This data is essential for its proper handling, storage, and application in experimental settings.
Chemical and Physical Properties
| Property | Value | Reference |
| CAS Number | 178305-99-2 | [1][2] |
| Molecular Formula | C₁₂H₁₀BFO₂ | [1][2] |
| Molecular Weight | 216.02 g/mol | [2] |
| Appearance | White to off-white crystalline powder | [2][3] |
| Melting Point | 243-248 °C | [2][8] |
| Solubility | Soluble in polar organic solvents | [3] |
| Storage | Store at room temperature in a dry, well-ventilated place. | [2][9] |
Note: Some suppliers may list this compound as 2-Fluoro-4-biphenylboronic acid, but it corresponds to the same CAS number 178305-99-2.[2][3][8]
GHS Safety and Hazard Information
Proper handling of 3-Fluoro-4-biphenylboronic acid is crucial. The following table summarizes its classification and associated precautionary statements according to the Globally Harmonized System (GHS).
| GHS Classification | Code | Description | Reference |
| Signal Word | Warning | [9] | |
| Hazard Statements | H315 | Causes skin irritation | [9] |
| H319 | Causes serious eye irritation | [9] | |
| H335 | May cause respiratory irritation | [9] | |
| Precautionary Statements | P261 | Avoid breathing dust/fume/gas/mist/vapors/spray | [9] |
| P280 | Wear protective gloves/protective clothing/eye protection/face protection | [9] | |
| P302 + P352 | IF ON SKIN: Wash with plenty of soap and water | [9] | |
| P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. | [9] |
Applications in Research and Drug Development
3-Fluoro-4-biphenylboronic acid is a key intermediate in the synthesis of biphenyl-based compounds and complex drug molecules.[1] Its utility is primarily demonstrated in the Suzuki-Miyaura cross-coupling reaction, a powerful method for forming C-C bonds.[2][10]
Role in Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is one of the most versatile and widely used methods for synthesizing biaryl compounds, which are common structural motifs in pharmaceuticals.[4][10] In this reaction, the boronic acid group of 3-Fluoro-4-biphenylboronic acid reacts with an aryl halide or triflate in the presence of a palladium catalyst and a base to form a new biaryl compound. This reaction is highly valued for its mild conditions and tolerance of a wide range of functional groups.[10][11]
The logical workflow of its application in creating novel pharmaceutical compounds is illustrated below.
The Advantage of Fluorine in Drug Design
The presence of a fluorine atom in the biphenyl structure is a strategic design choice in medicinal chemistry.[4] Introducing fluorine can significantly improve a drug candidate's properties:
-
Metabolic Stability : The carbon-fluorine (C-F) bond is exceptionally strong, making it resistant to metabolic breakdown by enzymes in the body. This can increase the drug's half-life and bioavailability.[5][7]
-
Lipophilicity and Permeability : Fluorine substitution can increase the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its intended biological target.[6][7]
-
Binding Affinity : The high electronegativity of fluorine can alter the electronic properties of the molecule, potentially leading to stronger and more selective interactions with the target protein or enzyme.[6][7]
Experimental Protocols: Illustrative Synthesis
While the direct synthesis protocol for 3-Fluoro-4-biphenylboronic acid may vary, a common and illustrative method for preparing arylboronic acids involves the reaction of an organolithium reagent (generated from an aryl halide) with a borate ester, followed by acidic hydrolysis. The following is a generalized procedure adapted from established methods for similar compounds.[12][13]
Objective: To synthesize an arylboronic acid from an aryl bromide precursor.
Materials:
-
Aryl Bromide (e.g., 4-bromo-3-fluorobiphenyl)
-
Anhydrous Tetrahydrofuran (THF)
-
n-Butyllithium (n-BuLi) in hexanes
-
Trimethyl borate (B(OMe)₃)
-
1M Hydrochloric acid (HCl)
-
Ethyl acetate
-
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
-
Hexane
Procedure:
-
Reaction Setup : Under an inert atmosphere (e.g., nitrogen or argon), dissolve the aryl bromide precursor in anhydrous THF in a flame-dried, three-necked flask equipped with a magnetic stirrer.
-
Lithiation : Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (typically 1.1 to 1.2 equivalents) dropwise via syringe, maintaining the temperature at -78 °C. Stir the mixture for approximately 1 hour at this temperature.
-
Borylation : To the cold solution, add trimethyl borate (typically 1.2 to 1.5 equivalents) dropwise. The reaction mixture is then allowed to slowly warm to room temperature and stirred for several hours or overnight.[12]
-
Hydrolysis (Quench) : Cool the reaction mixture in an ice bath and slowly quench by adding 1M HCl. Stir vigorously for 1-2 hours to ensure complete hydrolysis of the borate ester.
-
Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate. Combine the organic layers.
-
Washing : Wash the combined organic layers with water and then with brine.
-
Drying and Concentration : Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
-
Purification : The crude product can be purified by recrystallization or trituration, often using a solvent system like hexane/ethyl acetate, to yield the final arylboronic acid product.
The following diagram illustrates this common synthetic workflow.
References
- 1. 3-Fluoro-4-biphenylboronic acid (178305-99-2) at Nordmann - nordmann.global [nordmann.global]
- 2. chemimpex.com [chemimpex.com]
- 3. CAS 178305-99-2: 2-Fluorobiphenyl-4-boronic acid [cymitquimica.com]
- 4. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Development of fluorine-substituted NH2-biphenyl-diarylpyrimidines as highly potent non-nucleoside reverse transcriptase inhibitors: Boosting the safety and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pharmacyjournal.org [pharmacyjournal.org]
- 7. nbinno.com [nbinno.com]
- 8. chembk.com [chembk.com]
- 9. assets.thermofisher.com [assets.thermofisher.com]
- 10. tcichemicals.com [tcichemicals.com]
- 11. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
- 12. sites.pitt.edu [sites.pitt.edu]
- 13. 4-Biphenylboronic acid | 5122-94-1 [chemicalbook.com]
